Cas no 2648920-66-3 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid
• CAS No: 2648920-66-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5922587
• PubChem ID: 165812302
• Update Time: 2025-10-30

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid
• 2648920-66-3
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]hexanoic acid
• EN300-1520062

• Inchi： 1S/C27H34N2O6/c1-4-6-15-23(24(30)31)28-25(32)27(5-2,17-34-3)29-26(33)35-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,4-6,15-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t23-,27?/m0/s1
• InChI Key： UKTBYRYSVKOMRC-DCCUJTHKSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)CCCC)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid

Compound CAS No 2648920-66-3: A Comprehensive Overview

The compound CAS No 2648920-66-3, also known as (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidohexanoic acid, is a highly specialized organic molecule with significant applications in the field of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and chemical synthesis.

Structural Analysis: The molecule features a complex structure characterized by a fluorenylmethoxycarbonyl (Fmoc) group, a methoxymethyl substituent, and a butanamide moiety attached to a hexanoic acid backbone. The (S)-configuration at the second carbon introduces stereochemical specificity, which is crucial for its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable tool for researchers exploring enantioselective reactions and asymmetric synthesis.

Synthesis and Optimization: The synthesis of CAS No 2648920-66-3 involves multi-step reactions, including Fmoc protection, amide bond formation, and stereoselective alkylation. Researchers have optimized these processes to improve yield and purity, leveraging advancements in catalytic asymmetric synthesis. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the molecule, ensuring high enantiomeric excess (ee) in the final product.

Applications in Drug Development: This compound has shown promise in various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to modulate specific protein interactions makes it a potential lead compound for drug discovery programs. Recent findings suggest that CAS No 2648920-66-3 could serve as a scaffold for developing next-generation therapeutics with enhanced bioavailability and efficacy.

Latest Research Insights: Cutting-edge research has focused on the pharmacokinetic profile of CAS No 2648920-66-3, revealing favorable absorption and metabolism characteristics. Studies conducted in preclinical models demonstrate its ability to cross the blood-brain barrier, opening new avenues for its application in central nervous system disorders. Additionally, ongoing investigations into its mechanism of action are shedding light on its potential as an inhibitor of key enzymes involved in disease progression.

Conclusion: CAS No 2648920-66-3 stands as a testament to the progress in modern organic chemistry and drug discovery. Its intricate structure, coupled with its versatile applications, positions it as a pivotal molecule in advancing therapeutic interventions. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.